Cas no 91179-90-7 (1-Propanol, 3-(heptyloxy)-)
1-Propanol, 3-(heptyloxy)- structure
Product Name:1-Propanol, 3-(heptyloxy)-
CAS No:91179-90-7
MF:C10H22O2
MW:174.280483722687
CID:787999
PubChem ID:13626387
Update Time:2025-04-19
1-Propanol, 3-(heptyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-(heptyloxy)-
- 3-heptoxypropan-1-ol
- DTXSID50545315
- 3-(HEPTYLOXY)PROPAN-1-OL
- 91179-90-7
- AKOS012355454
- SCHEMBL1095721
- A1-49327
-
- Inchi: 1S/C10H22O2/c1-2-3-4-5-6-9-12-10-7-8-11/h11H,2-10H2,1H3
- InChI Key: RKCINAWJRONKGH-UHFFFAOYSA-N
- SMILES: O(CCCO)CCCCCCC
Computed Properties
- Exact Mass: 174.161979940g/mol
- Monoisotopic Mass: 174.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 9
- Complexity: 74.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5Ų
1-Propanol, 3-(heptyloxy)- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
91179-90-7 (1-Propanol, 3-(heptyloxy)-) Related Products
- 2456-28-2(Di-n-decyl ether)
- 4113-12-6(Dihexadecyl ether)
- 10215-33-5(3-Butoxypropan-1-ol)
- 5412-98-6(Tetradecyl ether)
- 17952-11-3(Pentane, 1-ethoxy-)
- 112-58-3(n-Hexyl ether)
- 43146-97-0(Undecane,1-(undecyloxy)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent